Cas no 857784-97-5 (1-iododibenzo[b,d]furan)

1-Iododibenzo[b,d]furan is a halogenated heterocyclic compound featuring an iodine substituent on the dibenzofuran scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination, where its iodine moiety serves as a reactive handle. The dibenzofuran core contributes to its stability and planar aromatic character, facilitating applications in materials science, including the development of organic semiconductors and luminescent materials. Its high purity and well-defined reactivity profile ensure consistent performance in both academic and industrial research settings. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture.
1-iododibenzo[b,d]furan structure
1-iododibenzo[b,d]furan structure
Product Name:1-iododibenzo[b,d]furan
CAS No:857784-97-5
MF:C12H7IO
MW:294.087855577469
MDL:MFCD26516270
CID:1841160
PubChem ID:11680890
Update Time:2025-11-01

1-iododibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

    • 1-iododibenzo[b,d]furan
    • 1-Iododibenzofuran (ACI)
    • CS-0438628
    • BS-47236
    • 857784-97-5
    • MFCD26516270
    • iododibenzofuran
    • SY278520
    • E74973
    • DB-126919
    • 3-iodo-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene
    • SCHEMBL13445853
    • 1-iododibenzofuran
    • MDL: MFCD26516270
    • Inchi: 1S/C12H7IO/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7H
    • InChI Key: UPOAJQCHRDVQEZ-UHFFFAOYSA-N
    • SMILES: IC1C2=C(OC3C2=CC=CC=3)C=CC=1

Computed Properties

  • Exact Mass: 293.95416g/mol
  • Monoisotopic Mass: 293.95416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 13.1Ų

1-iododibenzo[b,d]furan Pricemore >>

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1-iododibenzo[b,d]furan Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Iodine Solvents: Acetonitrile ;  9 h, 80 °C
Reference
Metal-free iodination of arylboronic acids and the synthesis of biaryl derivatives
Niu, Liting; et al, Synlett, 2014, 25(7), 995-1000

1-iododibenzo[b,d]furan Raw materials

1-iododibenzo[b,d]furan Preparation Products

1-iododibenzo[b,d]furan Suppliers

Amadis Chemical Company Limited
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(CAS:857784-97-5)1-iododibenzo[b,d]furan
Order Number:A1056010
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:43
Price ($):238.0
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1-iododibenzo[b,d]furan Related Literature

Additional information on 1-iododibenzo[b,d]furan

Chemical Profile of 1-Iododibenzo[b,d]furan (CAS No. 857784-97-5)

1-Iododibenzo[b,d]furan (CAS No. 857784-97-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry due to its unique structural properties and potential applications. This heterocyclic aromatic molecule features an iodine substituent, which makes it a valuable intermediate in synthetic chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. The presence of the iodine atom enhances its reactivity, enabling the formation of complex molecular architectures essential for drug discovery and material science.

The compound belongs to the dibenzo[b,d]furan class, a family of molecules known for their diverse biological activities and structural versatility. Dibenzo[b,d]furans have been extensively studied for their potential as pharmacophores in medicinal chemistry, with applications ranging from anti-inflammatory to anticancer agents. The introduction of an iodine atom at the 1-position of the dibenzo[b,d]furan scaffold not only improves its synthetic utility but also opens up new avenues for functionalization and derivatization.

In recent years, 1-Iododibenzo[b,d]furan (CAS No. 857784-97-5) has been utilized in the development of novel therapeutic agents. Researchers have leveraged its reactivity to construct more complex molecules with enhanced biological activity. For instance, studies have demonstrated its role in generating derivatives with potential antitumor properties by incorporating additional functional groups through palladium-catalyzed cross-coupling reactions. These advancements underscore the compound's importance as a building block in modern drug design.

Moreover, the structural motif of 1-Iododibenzo[b,d]furan (CAS No. 857784-97-5) has found applications beyond pharmaceuticals. In materials science, this compound has been explored for its potential use in organic electronics, particularly in the synthesis of conjugated polymers and small-molecule semiconductors. The iodine atom facilitates further functionalization, allowing for the creation of materials with tailored electronic properties. Such applications highlight the versatility of this molecule and its relevance across multiple scientific disciplines.

Recent research has also focused on the catalytic applications of 1-Iododibenzo[b,d]furan (CAS No. 857784-97-5). The iodine substituent acts as a ligand or handle for transition metals, enabling efficient catalytic transformations. For example, it has been employed in asymmetric synthesis to produce chiral dibenzo[b,d]furan derivatives, which are crucial in developing enantioselective drugs. These findings demonstrate the compound's significance in advancing synthetic methodologies and improving access to biologically relevant molecules.

The chemical synthesis of 1-Iododibenzo[b,d]furan (CAS No. 857784-97-5) involves multi-step processes that often require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include halogenation of pre-existing dibenzo[b,d]furan derivatives followed by purification techniques such as column chromatography or recrystallization. Advances in synthetic methodologies have enabled more efficient production methods, reducing costs and improving scalability for industrial applications.

In conclusion, 1-Iododibenzo[b,d]furan (CAS No. 857784-97-5) represents a versatile and valuable compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery, catalysis, and polymer synthesis. As research continues to uncover new uses for this molecule, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical innovation.

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(CAS:857784-97-5)1-iododibenzo[b,d]furan
A1056010
Purity:99%
Quantity:10g
Price ($):238.0
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